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Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Commercial Availability and Acquisition of 2,6-Diisobutylpiperidine

Executive Summary
2,6-Diisobutylpiperidine, a sterically hindered secondary amine, presents a unique profile for

applications in organic synthesis and pharmaceutical development as a non-nucleophilic base.

However, a comprehensive survey of the chemical supplier landscape reveals that this specific

compound is not readily available as a stock item. This guide provides an in-depth analysis of

the commercial availability of 2,6-diisobutylpiperidine, outlines the rationale for its custom

synthesis, and offers a technical overview of its synthesis, potential applications, and safety

considerations. For researchers and drug development professionals, this document serves as

a practical roadmap for acquiring and utilizing this specialized chemical entity.
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Initial investigations into the commercial landscape for 2,6-diisobutylpiperidine indicate a

conspicuous absence from the catalogs of major chemical suppliers. Unlike its close structural

analogs, such as 2,6-dimethylpiperidine and 2,6-di-tert-butylpyridine, 2,6-diisobutylpiperidine is

not a standard, off-the-shelf product. This lack of ready availability suggests that the demand

for this specific piperidine derivative is likely confined to niche research and development

applications, making large-scale production economically unviable for most manufacturers.

Consequently, researchers and drug development professionals seeking to procure 2,6-

diisobutylpiperidine must engage with companies specializing in custom organic synthesis.

These contract research organizations (CROs) and custom synthesis providers offer the

expertise and infrastructure to synthesize specific molecules on a fee-for-service or full-time

equivalent (FTE) basis.

Table 1: Prominent Custom Synthesis Providers

Company Service Highlights Website

Moravek, Inc.

Experienced in a wide variety

of chemistry techniques for

small-scale (mg-g) synthesis.

[1]

[Link]

Aurora Fine Chemicals

Over 20 years of experience in

complex, multi-step syntheses

for drug discovery.[2]

[Link]

Life Chemicals

Over 30 years of experience in

comprehensive custom

synthesis for various scientific

fields.[3]

Pharma Inventor Inc.

Expertise in a vast range of

chemical compounds, offering

timely delivery of high-purity

custom molecules.[4]

[Link]

When engaging a custom synthesis provider, it is crucial to provide a clear and unambiguous

chemical identifier. While a dedicated CAS number for 2,6-diisobutylpiperidine has not been
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identified in common chemical databases, providing the IUPAC name and chemical structure is

essential for an accurate quotation and successful synthesis.

Technical Profile of 2,6-Diisobutylpiperidine
Chemical Structure and Properties
IUPAC Name: 2,6-diisobutylpiperidine Molecular Formula: C₁₃H₂₇N Molecular Weight: 197.36

g/mol CAS Number: Not assigned or readily available in public databases.

The structure of 2,6-diisobutylpiperidine is characterized by a piperidine ring substituted at the

2 and 6 positions with isobutyl groups. This substitution pattern is critical to its function as a

sterically hindered, non-nucleophilic base.

Figure 1: Chemical structure of 2,6-diisobutylpiperidine.

Table 2: Estimated Physicochemical Properties

Property Estimated Value Justification

Boiling Point 220-240 °C
Extrapolated from similar 2,6-

dialkylpiperidines.

Density ~0.85 g/mL

Similar to other aliphatic

amines of comparable

molecular weight.

pKa of Conjugate Acid ~11
Consistent with sterically

hindered secondary amines.

Solubility

Soluble in most organic

solvents; sparingly soluble in

water.

Typical for a medium-sized

aliphatic amine.

Spectroscopic Data (Predicted)
While experimental data is not readily available, the expected NMR and IR spectral features

can be predicted based on the structure.
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¹H NMR: Resonances for the isobutyl groups (doublets and a multiplet for the CH and CH₃

protons), and complex multiplets for the piperidine ring protons. The N-H proton would likely

appear as a broad singlet.

¹³C NMR: Distinct signals for the different carbon atoms of the isobutyl groups and the

piperidine ring.

IR Spectroscopy: A characteristic N-H stretching vibration in the range of 3300-3500 cm⁻¹.

Synthesis of 2,6-Diisobutylpiperidine: A
Representative Protocol
The most direct and industrially scalable approach to synthesizing 2,6-diisobutylpiperidine is

the catalytic hydrogenation of the corresponding 2,6-diisobutylpyridine. This precursor, while

also not a common stock item, can be synthesized through established organic chemistry

methodologies.

Experimental Protocol: Catalytic Hydrogenation of 2,6-
Diisobutylpyridine
Materials:

2,6-Diisobutylpyridine

Platinum(IV) oxide (PtO₂) or Palladium on carbon (Pd/C)

Ethanol or Glacial Acetic Acid (solvent)

Hydrogen gas (H₂)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

In a high-pressure reaction vessel, dissolve 2,6-diisobutylpyridine in a suitable solvent such

as ethanol or glacial acetic acid.
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Add a catalytic amount of platinum(IV) oxide or 10% palladium on carbon (typically 1-5

mol%).

Seal the reaction vessel and purge with nitrogen gas to remove any air.

Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) with vigorous stirring.

Monitor the reaction progress by measuring the hydrogen uptake. The reaction is complete

when hydrogen consumption ceases.

Cool the reaction vessel to room temperature and carefully vent the excess hydrogen gas.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Remove the solvent under reduced pressure.

If an acidic solvent was used, neutralize the residue with a base (e.g., NaOH solution) and

extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield crude 2,6-diisobutylpiperidine.

Purify the crude product by vacuum distillation to obtain the final product.
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Figure 2: Workflow for the synthesis of 2,6-diisobutylpiperidine.
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Applications in Research and Development
The primary application of 2,6-diisobutylpiperidine is as a sterically hindered, non-nucleophilic

base.[5] The bulky isobutyl groups surrounding the nitrogen atom effectively prevent it from

acting as a nucleophile, while still allowing it to abstract protons. This property is highly

valuable in a variety of organic reactions where a strong base is required, but nucleophilic

attack on electrophilic centers would lead to unwanted side products.

Key Applications:

Elimination Reactions: Promoting E2 elimination reactions to form alkenes from alkyl halides

or sulfonates, where competing Sₙ2 substitution reactions are suppressed.

Enolate Formation: Acting as a base to deprotonate carbonyl compounds to form enolates

for subsequent alkylation or aldol reactions, without attacking the carbonyl carbon.

Deprotonation of Acidic C-H Bonds: Facilitating reactions that require the deprotonation of

weakly acidic protons.

2,6-Diisobutylpiperidine
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H⁺ :

X⁻
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Figure 3: Role as a non-nucleophilic base in an E2 elimination.

Safety and Handling
As a sterically hindered aliphatic amine, 2,6-diisobutylpiperidine should be handled with

appropriate safety precautions in a well-ventilated laboratory environment. While a specific

Material Safety Data Sheet (MSDS) is not available, the hazards can be inferred from similar

compounds.

Potential Hazards:
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Corrosive: Likely to cause severe skin burns and eye damage upon contact.

Toxic: May be toxic if inhaled, swallowed, or absorbed through the skin.

Flammable: Likely to be a flammable liquid.

Recommended Handling Procedures:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Handle in a fume hood to avoid inhalation of vapors.

Keep away from heat, sparks, and open flames.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In case of exposure, immediate medical attention should be sought.

Conclusion
2,6-Diisobutylpiperidine is a specialized chemical with potential applications as a non-

nucleophilic base in organic synthesis. Its commercial unavailability as a stock chemical

necessitates a custom synthesis approach for procurement. This guide provides researchers

and drug development professionals with a comprehensive overview of the pathway to

obtaining this compound, from engaging with custom synthesis providers to understanding its

synthesis, properties, and safe handling. By leveraging the expertise of custom synthesis

laboratories, the scientific community can access this and other non-standard reagents to

advance their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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